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Compound of Interest

Compound Name: 2-Methyl-6-nitro-1H-indole

CAS No.: 3484-23-9

Cat. No.: B1268853

Get Quote

Executive Summary
2-Methyl-6-nitro-1H-indole (CAS: 3484-23-9) is a functionalized indole scaffold widely utilized

in medicinal chemistry as a precursor for biologically active alkaloids, kinase inhibitors, and

antiviral agents.[1] Its structural features—an electron-withdrawing nitro group at the C6

position and a methyl group at C2—impart specific reactivity profiles but also significant safety

challenges.

This guide provides a rigorous operational framework for handling this compound. Due to the

presence of the nitro-aromatic moiety, this substance must be treated as a suspected

genotoxin and a potential sensitizer until proven otherwise. This document outlines the

protocols for containment, synthesis safety, and emergency response, designed for BSL-2

chemistry laboratories and GMP manufacturing environments.

Part 1: Chemical Identity & Physicochemical Profile
Accurate identification is the first line of defense. 2-Methyl-6-nitro-1H-indole is often confused

with its metabolic precursors (nitroanilines). Ensure verification of the CAS number before use.
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Parameter Specification

IUPAC Name 2-Methyl-6-nitro-1H-indole

CAS Number 3484-23-9

Molecular Formula C₉H₈N₂O₂

Molecular Weight 176.17 g/mol

Appearance Yellow to orange crystalline powder

Solubility
Soluble in DMSO, DMF, Ethyl Acetate; Sparingly

soluble in water

Melting Point
>200°C (Decomposition risk at elevated

temperatures)

Key Moiety
Nitro group (-NO₂) at C6 (Reducible/Energetic);

Indole NH (Acidic)

Critical Distinction: Do not confuse with 2-Methyl-6-nitroaniline (CAS 570-24-1).[2] While

structurally related, the indole ring system alters the solubility and reactivity profile.

Part 2: Toxicology & Hazard Assessment
GHS Classification (Derived & Conservative)
In the absence of a substance-specific full toxicological dossier, the "Precautionary Principle"

applies. Nitro-indoles are structurally alert for mutagenicity (Ames positive potential) due to the

metabolic reduction of the nitro group to a hydroxylamine or amine.

Signal Word:WARNING (Treat as DANGER in high quantities)

Acute Toxicity: Category 4 (Oral/Inhalation).

Skin/Eye Irritation: Category 2 (Irritant).[3]

Germ Cell Mutagenicity: Category 2 (Suspected).[4]

Sensitization: Potential skin sensitizer.
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Mechanism of Toxicity
The toxicity is largely driven by the nitro-reduction pathway.

Metabolic Activation: In vivo, the -NO₂ group can be enzymatically reduced.

Intermediate Formation: Formation of nitroso and hydroxylamine intermediates.

DNA Interaction: These electrophilic intermediates can form adducts with DNA, posing a

genotoxic risk.

Part 3: Operational Handling & Engineering Controls
To mitigate the risks identified above, a strict hierarchy of controls is required.

Occupational Exposure Banding (OEB)
Treat 2-Methyl-6-nitro-1H-indole as an OEB 3 compound (Occupational Exposure Limit: 10–

100 µg/m³).

PPE Matrix
Protection Zone Requirement Rationale

Respiratory
N95 (minimum) or P100

Respirator

Prevents inhalation of

particulates during weighing.

Dermal (Hands)

Double Gloving: Nitrile (inner)

+ Laminate/Silver Shield

(outer)

Nitro-aromatics can permeate

standard nitrile over time.

Dermal (Body)
Tyvek® Lab Coat or Sleeve

Covers

Prevents accumulation on

fabric clothing.

Eye Chemical Safety Goggles
Standard protection against

dust/splash.

Handling Workflow Diagram
The following diagram illustrates the "Chain of Custody" for the compound within the lab to

prevent cross-contamination.
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Figure 1: Safe handling workflow emphasizing dust control (wetting) and containment.

Part 4: Storage & Stability[5]
Temperature: Store at 2–8°C.

Light Sensitivity: Protect from light (amber vials/foil). Nitroindoles can undergo photochemical

degradation, leading to unknown impurities.

Atmosphere: Store under inert gas (Argon/Nitrogen) if possible to prevent oxidation of the

methyl group over long periods.

Incompatibilities:

Strong Oxidizers: Risk of fire.

Strong Bases: The indole N-H is acidic (pKa ~16-17). Bases will deprotonate it, creating a

nucleophilic anion that may react violently with electrophiles or oxidize rapidly.

Reducing Agents: (e.g., LiAlH4, H2/Pd) will reduce the nitro group exothermically.

Part 5: Emergency Protocols
Every user must be trained on the specific "Spill Logic" for nitro-aromatics.

Spill Cleanup (Dry Powder)
Evacuate: Clear the immediate area (3-meter radius).

PPE Up: Don full PPE (Double gloves, Tyvek, Respirator).
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Contain: Cover spill with wet paper towels (using a solvent like PEG-400 or water) to prevent

dust generation. Do not dry sweep.

Neutralize: Clean surface with a 10% bleach solution (oxidizes traces) followed by ethanol.

Dispose: All waste goes into "Hazardous Solid - Cytotoxic/Genotoxic" bins.

Emergency Logic Diagram

Incident Detected

Identify Type

Skin Exposure Benchtop Spill

1. Remove Clothing
2. Wash (Soap/Water) 15m

3. Do NOT use Ethanol

1. Dampen (No Dust)
2. Scoop to Haz Waste

3. Bleach Decon

Seek Medical Review
(Mention Nitro-aromatic)

If exposure suspected

Click to download full resolution via product page

Figure 2: Decision tree for immediate incident response.[5] Note the prohibition of ethanol for

skin washing (increases permeability).

Part 6: Synthetic Utility & Reaction Safety
Common Applications

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1268853/docs?utm_src=pdf-body-img#technical-guide-safety-and-handling-of-2-methyl-6-nitro-1h-indole
https://www.echemi.com/sds/2-methyl-6-nitroaniline-pid_Rock45284.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Researchers typically use 2-Methyl-6-nitro-1H-indole to synthesize:

2-Methyl-6-aminoindole: Via catalytic hydrogenation or Fe/HCl reduction.

C3-Functionalized Indoles: The C3 position is nucleophilic. Electrophilic aromatic substitution

(e.g., Vilsmeier-Haack formylation) is common.

Reaction Safety (The "Runaway" Risk)
When reducing the nitro group (-NO₂) to the amine (-NH₂):

Exothermicity: Nitro reduction is highly exothermic (~500 kJ/mol).

Protocol: Always add the reducing agent (e.g., Hydrazine, Hydrogen) slowly at controlled

temperatures.

Accumulation: Ensure the reaction initiates immediately. Delayed initiation followed by

accumulation of reagents can lead to a thermal runaway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1268853/docs?utm_src=pdf-body#technical-guide-safety-and-handling-of-2-methyl-6-nitro-1h-indole
https://www.benchchem.com/product/b1268853/docs?utm_src=pdf-body#technical-guide-safety-and-handling-of-2-methyl-6-nitro-1h-indole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-6-nitro-1H-indole
https://echa.europa.eu/
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1200
https://www.benchchem.com/product/b1268853?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 2-Methyl-6-nitro-1H-indole | C9H8N2O2 | CID 600508 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. fishersci.com [fishersci.com]

3. synquestlabs.com [synquestlabs.com]

4. fishersci.com [fishersci.com]

5. echemi.com [echemi.com]

To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2-Methyl-6-
nitro-1H-indole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268853/docs#technical-guide-safety-and-handling-
of-2-methyl-6-nitro-1h-indole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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